Cas no 35136-87-9 (8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-)

8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo- structure
35136-87-9 structure
Product Name:8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-
CAS No:35136-87-9
MF:C9H17NO3S
MW:219.301181554794
CID:919936
Update Time:2024-06-14

8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo- Chemical and Physical Properties

Names and Identifiers

    • 8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-
    • endo-3-methanesulfonyloxy-8-methyl-8-azabicyclo[3.2.1]octane
    • Retapamulin Impurity 7
    • 8-Azabicyclo[3.2.1]octan-3-ol, 8-methyl-, methanesulfonate (ester), exo- (9CI)
    • Inchi: 1S/C9H17NO3S/c1-10-7-3-4-8(10)6-9(5-7)13-14(2,11)12/h7-9H,3-6H2,1-2H3/t7-,8+,9-
    • InChI Key: JDDPSVBBPCQWAL-AYMMMOKOSA-N
    • SMILES: O([C@@H]1C[C@H]2CC[C@H](N2C)C1)S(=O)(=O)C

Computed Properties

  • Exact Mass: 205.07735
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 347.1±31.0 °C(Predicted)
  • PSA: 55.4
  • pka: 9.82±0.40(Predicted)

8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo- Related Literature

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited